Cas no 95701-58-9 (Di(pyridin-3-yl) hexane-1,6-diylbis(methylcarbamate))

• Product Name: Di(pyridin-3-yl) hexane-1,6-diylbis(methylcarbamate)
• CAS No: 95701-58-9
• MF: C₂₀H₂₆N₄O₄
• MW: 386.444844722748
• CID: 1090275
• PubChem ID: 71721508
• Update Time: 2025-10-17

Di(pyridin-3-yl) hexane-1,6-diylbis(methylcarbamate) Chemical and Physical Properties

Names and Identifiers

• Di(pyridin-3-yl) hexane-1,6-diylbis(methylcarbamate)
• DISTIGMINE BROMIDE INTERMEDIATE
• pyridin-3-yl N-methyl-N-[6-[methyl(pyridin-3-yloxycarbonyl)amino]hexyl]carbamate
• A858949
• 95701-58-9
• DTXSID90857065
• Di(pyridin-3-yl)hexane-1,6-diylbis(methylcarbamate)
• Dipyridin-3-yl hexane-1,6-diylbis(methylcarbamate)
• PYRIDIN-3-YL N-METHYL-N-(6-{METHYL[(PYRIDIN-3-YLOXY)CARBONYL]AMINO}HEXYL)CARBAMATE
• AKOS022175154

• MDL： MFCD27923093
• Inchi： 1S/C20H26N4O4/c1-23(19(25)27-17-9-7-11-21-15-17)13-5-3-4-6-14-24(2)20(26)28-18-10-8-12-22-16-18/h7-12,15-16H,3-6,13-14H2,1-2H3
• InChI Key： YCEBUCSHXWRUJW-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)C(N(C)CCCCCCN(C(=O)OC1C=NC=CC=1)C)=O

Computed Properties

• Exact Mass: 386.19540532g/mol
• Monoisotopic Mass: 386.19540532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 13
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.186±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (50 g/l) (25 º C),